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Compound of Interest

Compound Name:
2-(3-Methoxy-4-

methylphenyl)ethanimidamide

CAS No.: 1379179-64-2

Cat. No.: B2848399

Get Quote

Executive Summary & Molecule Profile
Target Molecule: 2-(3-Methoxy-4-methylphenyl)ethanimidamide CAS (Generic Amidine): N/A

(Specific derivative); Precursor CAS: 100050-66-2 (Nitrile) Molecular Formula: C₁₀H₁₄N₂O

Molecular Weight: 178.23 g/mol

Significance: The 3-methoxy-4-methylphenyl scaffold is a privileged pharmacophore found in

various bioactive agents. The acetamidine functionality serves as a bioisostere for guanidines

or as a precursor for synthesizing imidazoles, pyrimidines, and triazines.

Retrosynthetic Logic: The most reliable scalable route disconnects the amidine carbon-nitrogen

bonds to the corresponding nitrile: (3-Methoxy-4-methylphenyl)acetonitrile.

Chemical Strategy & Workflow
The production strategy is bifurcated based on facility capabilities:
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Route A (Pinner): Best for GMP campaigns requiring isolation of intermediates to purge

impurities.

Route B (Mg(OEt)₂): Best for rapid scale-up and high throughput where isolation of moisture-

sensitive intermediates is undesirable.

Visual Workflow (DOT Diagram)

Method A: Pinner Synthesis
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Caption: Dual-pathway workflow comparing the stepwise Pinner synthesis (Method A) and the

direct Lewis Acid promoted synthesis (Method B).

Method A: The Pinner Synthesis (Standard Protocol)
Principle: Acid-catalyzed addition of an alcohol to the nitrile to form an imidate ester salt (Pinner

Salt), followed by ammonolysis.

Reagents & Materials[1][2][3][4][5][6][7][8][9]
Precursor: (3-Methoxy-4-methylphenyl)acetonitrile (1.0 eq)

Solvent: Anhydrous Methanol (MeOH) or Ethanol (EtOH)

Reagent: Hydrogen Chloride (HCl) gas (anhydrous)[1]
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Ammonia Source: 7N NH₃ in Methanol or Anhydrous NH₃ gas

Step-by-Step Protocol
Step 1: Formation of the Imidate Ester Hydrochloride

Setup: Equip a 3-neck round-bottom flask with a mechanical stirrer, gas inlet tube, and a

drying tube (CaCl₂).

Dissolution: Dissolve 100 g (0.62 mol) of (3-Methoxy-4-methylphenyl)acetonitrile in 500 mL

of anhydrous MeOH. Cool the solution to 0°C using an ice/salt bath.

Saturation: Bubble anhydrous HCl gas slowly into the solution. Maintain temperature <10°C.

Continue until the solution is saturated (approx. 20-30% weight increase).

Critical Control Point: Moisture exclusion is vital. Water will hydrolyze the imidate to an

ester.

Reaction: Seal the flask and store at 4°C for 24–48 hours.

Precipitation: The imidate ester hydrochloride typically crystallizes. If not, add cold anhydrous

diethyl ether (1 L) to induce precipitation.

Isolation: Filter the solid rapidly under nitrogen (hygroscopic!). Wash with cold ether.

Checkpoint: Verify formation by IR (disappearance of -CN stretch at ~2240 cm⁻¹,

appearance of =C=N stretch).

Step 2: Ammonolysis to Amidine

Suspension: Suspend the isolated imidate salt (approx. 130 g) in 400 mL of cold anhydrous

MeOH.

Ammonolysis: Add 7N NH₃ in MeOH (3.0 eq) dropwise at 0°C. Alternatively, bubble NH₃ gas

until saturation.

Stirring: Allow the mixture to warm to room temperature (RT) and stir for 12–16 hours.
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Workup: Concentrate the mixture under reduced pressure to remove solvent and excess

ammonia.

Purification: Recrystallize the crude residue from Isopropanol/Ether to obtain 2-(3-Methoxy-
4-methylphenyl)ethanimidamide Hydrochloride.

Method B: Magnesium Ethoxide Promoted (Scalable
Protocol)
Principle: Mg(OEt)₂ acts as a mild Lewis acid to activate the nitrile, facilitating the direct

addition of ammonia without corrosive HCl gas. This method is superior for scale-up in

stainless steel reactors.

Reagents & Materials[1][2][3][4][5][6][7][8][9]
Precursor: (3-Methoxy-4-methylphenyl)acetonitrile (1.0 eq)

Catalyst: Magnesium Ethoxide [Mg(OEt)₂] (1.1 eq)

Amine Source: Ammonium Chloride (NH₄Cl) (1.2 eq)

Solvent: DMF or Methanol

Step-by-Step Protocol
Charging: In a reactor, charge (3-Methoxy-4-methylphenyl)acetonitrile (100 g, 0.62 mol),

Mg(OEt)₂ (78 g, 0.68 mol), and NH₄Cl (40 g, 0.74 mol).

Solvent: Add DMF (500 mL).

Note: Methanol can be used but requires longer reaction times (24-48h) compared to DMF

(6-12h).

Reaction: Heat the slurry to 80°C under nitrogen atmosphere. Stir vigorously.

Monitoring: Monitor by HPLC. The reaction proceeds via a magnesium-amidine complex.

Quench: Once conversion >98%, cool to RT. Dilute with water (1 L).
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Extraction (Free Base):

Basify the aqueous mixture to pH >12 using 2N NaOH.

Extract with Ethyl Acetate (3 x 500 mL).

Wash organics with brine, dry over Na₂SO₄, and concentrate.

Salt Formation (Optional): Dissolve the free base oil in EtOH and treat with 1.0 eq of

concentrated HCl or H₂SO₄ to precipitate the stable salt.

Analytical Specifications & Quality Control
Expected Data for 2-(3-Methoxy-4-methylphenyl)ethanimidamide HCl:

Test Specification Method

Appearance
White to off-white crystalline

solid
Visual

Purity > 98.0%
HPLC (C18, ACN/H2O + 0.1%

TFA)

¹H NMR (DMSO-d₆)

δ 2.15 (s, 3H, Ar-CH₃), 3.70 (s,

2H, CH₂-C=), 3.80 (s, 3H, O-

CH₃), 6.7-7.1 (m, 3H, Ar-H),

8.8-9.2 (br s, 3H, Amidine NH)

400 MHz NMR

Mass Spec [M+H]⁺ = 179.12 LC-MS (ESI)

Melting Point
145–150°C (Estimated for HCl

salt)
Capillary Method
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

Sources

1. A Lewis acid-promoted Pinner reaction - PMC [pmc.ncbi.nlm.nih.gov]

2. jk-sci.com [jk-sci.com]

3. Pinner reaction - Wikipedia [en.wikipedia.org]

4. Magnesium Ethoxide Promoted Conversion of Nitriles to Amidines and Its Application in
5,6-Dihydroimidazobenzoxazepine Synthesis - PubMed [pubmed.ncbi.nlm.nih.gov]

5. designer-drug.com [designer-drug.com]

6. 3-Hydroxy-4-Methyl Derivative Of Amphetamine [chemistry.mdma.ch]

7. mdpi.com [mdpi.com]

8. theses.gla.ac.uk [theses.gla.ac.uk]

To cite this document: BenchChem. [Application Note: Scalable Production of 2-(3-Methoxy-
4-methylphenyl)ethanimidamide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2848399/docs#application-note-scalable-production-
of-2-3-methoxy-4-methylphenyl-ethanimidamide]

Disclaimer & Data Validity:
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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